Cas no 2137579-47-4 (6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid
• CAS No: 2137579-47-4
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 5810078
• PubChem ID: 165800580
• Update Time: 2025-06-20

6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137579-47-4
• EN300-731195
• 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid

• Inchi： 1S/C11H9N3O3/c1-7-4-9(6-15)13-14(7)10-3-2-8(5-12-10)11(16)17/h2-6H,1H3,(H,16,17)
• InChI Key： KENVARHDPWDYKF-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC(C(=O)O)=CN=2)N=1

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.1Ų

Additional information on 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid

Introduction to 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 2137579-47-4)

6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid, identified by its CAS number 2137579-47-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The compound belongs to the pyrazole and pyridine classes, which are well-documented for their broad spectrum of biological activities. Its unique structural features, comprising a formyl group and a methyl-substituted pyrazole moiety attached to a pyridine ring, make it a versatile scaffold for the development of novel bioactive molecules.

The formyl group (–CHO) present in the molecule is a key functional moiety that participates in various chemical transformations, including condensation reactions, oxidation, and reduction processes. This reactivity allows for the facile synthesis of more complex derivatives, making it an attractive building block for drug discovery programs. Additionally, the methyl-substituted pyrazole ring (5-methyl-1H-pyrazol-1-yl) contributes to the compound's overall electronic properties and potential interactions with biological targets. Pyrazole derivatives are known to exhibit diverse pharmacological effects, ranging from antiviral and anti-inflammatory to anticancer properties.

The pyridine carboxylic acid (pyridine-3-carboxylic acid) moiety further enhances the compound's potential as a pharmacophore. The carboxylic acid group can engage in hydrogen bonding interactions with biological receptors, improving binding affinity and specificity. Moreover, the pyridine ring itself is a common structural motif in many approved drugs, suggesting that 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid may exhibit favorable pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. The structural features of 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid make it an excellent candidate for virtual screening against various protein targets. For instance, studies have shown that pyrazole derivatives can modulate enzymes involved in metabolic pathways and signal transduction cascades. The formyl group further increases the likelihood of binding to nucleophilic residues in target proteins, providing multiple interaction points for drug design.

One of the most promising applications of this compound is in the development of anticancer agents. Pyrazole-based molecules have demonstrated efficacy in inhibiting kinases and other enzymes implicated in tumor growth and progression. The presence of both the formyl group and the carboxylic acid moiety allows for diverse derivatization strategies aimed at optimizing bioactivity. For example, Schiff base formation between the formyl group and secondary amines can yield imines with enhanced binding affinity to biological targets.

Another area of interest is the potential use of 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid as an intermediate in the synthesis of antimicrobial compounds. Pyridine derivatives are known to possess activity against Gram-positive and Gram-negative bacteria, as well as fungi. The structural motif shared by this compound with known antimicrobial agents suggests that it may exhibit similar or even improved efficacy when incorporated into drug-like molecules.

The synthesis of 6-(3-formyl-5-methyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as 5-methylpyrazole and 3-formylpyridine. Palladium-catalyzed cross-coupling reactions are often employed to construct the core heterocyclic framework. Once synthesized, the compound can be further functionalized through nucleophilic addition reactions at the formyl group or through esterification of the carboxylic acid moiety to enhance solubility or improve pharmacokinetic properties.

Recent advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like 6-(3-formyl-5-methyl-1H-pyrazol-1-y l)pyridine -3 -carbox ylic aci d. For instance, flow chemistry techniques have been utilized to streamline multi-step syntheses while improving yield and scalability. These innovations are particularly valuable in pharmaceutical research where rapid access to novel compounds is essential for hit identification and lead optimization.

The biological evaluation of 6-(3-formyl -5 -methyl -1 H -pyra zol -1 - yl )py rid ine -3 -car box ylic aci d has been conducted using both in vitro and in vivo assays. In cell-based assays, preliminary results suggest that derivatives of this compound exhibit inhibitory activity against certain kinases relevant to cancer therapy. Additionally, spectroscopic studies have revealed interesting interactions between the formyl group and biomolecules, providing insights into potential binding mechanisms.

The role of computational modeling in understanding the structure-property relationships (SPR) of this compound cannot be overstated. Molecular docking simulations have been performed to predict binding modes at various biological targets. These studies not only help rationalize observed bioactivity but also guide medicinal chemists toward designing more potent analogs by identifying key interaction hotspots.

In conclusion,6-(3-formyl -5 -methyl -1 H -py ra zol -1 - yl )py rid ine -3 -car box ylic aci d (CAS No. 2137579 -47 -4) represents a promising scaffold for pharmaceutical development due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, including oncology,antimicrobials,and inflammatory diseases,underscoring its significance as a research tool for medicinal chemists worldwide.